Cas no 81946-53-4 (3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine)

81946-53-4 structure
Product name:3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine
3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine
- DTXSID40510057
- 81946-53-4
- SCHEMBL8138978
-
- Inchi: InChI=1S/C9H8N2O3S/c1-15-9-5-14-8-4-6(11(12)13)2-3-7(8)10-9/h2-4H,5H2,1H3
- InChI Key: TVTYNKZCQFNQIG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 224.02556330Da
- Monoisotopic Mass: 224.02556330Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.7Ų
- XLogP3: 1.9
3-(Methylsulfanyl)-7-nitro-2H-1,4-benzoxazine Related Literature
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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